amine CAS No. 1423032-52-3](/img/structure/B1377080.png)
[(5-Bromo-2-nitrophenyl)methyl](methyl)amine
Overview
Description
“(5-Bromo-2-nitrophenyl)methylamine” is a chemical compound with the molecular formula C8H9BrN2O2 . It is used in life science research and is categorized under Aminomethyl’s .
Molecular Structure Analysis
The molecular structure of “(5-Bromo-2-nitrophenyl)methylamine” is represented by the formula C8H9BrN2O2 . The molecular weight of the compound is 245.075 .Physical And Chemical Properties Analysis
“(5-Bromo-2-nitrophenyl)methylamine” has a molecular weight of 245.075 .Scientific Research Applications
Non-Linear Optical (NLO) Materials
(5-Bromo-2-nitrophenyl)methylamine is utilized in the synthesis of non-linear optical materials . These materials are significant due to their ability to alter the frequency of light, making them essential for various optical applications such as telecommunications and laser technology .
Pharmaceutical Research
Derivatives of this compound have been registered as drugs exhibiting diverse pharmacological activities. They are particularly noted for their antiparasitic, antifungal, antiviral, and anti-allergic properties .
Organic Synthesis
The compound serves as a building block in organic synthesis, particularly in the N-arylation of aminobenzimidazoles . This reaction is crucial for creating compounds with potential biological activity .
Computational Chemistry
In computational chemistry, the compound is used to determine structural features and reactivity descriptors through Frontier Molecular Orbital (FMO) analysis. This helps in understanding the electronic properties and reactivity of synthesized compounds .
Biological Activity Screening
The compound’s derivatives are of interest due to their broad-spectrum biological activities . Researchers utilize it to synthesize various scaffolds for screening different pharmacological activities .
Antiviral Research
Specific derivatives of (5-Bromo-2-nitrophenyl)methylamine have shown inhibitory activity against influenza A and other viruses, making it a valuable tool in antiviral research .
Anticancer Studies
Indole derivatives, which can be synthesized using this compound, possess anticancer properties . They are used to develop new therapeutic agents that can target cancer cells .
Material Science
This compound is also used in material science for the preparation of advanced functional materials with specific optical or electronic properties, which can be applied in various high-tech devices .
Safety and Hazards
properties
IUPAC Name |
1-(5-bromo-2-nitrophenyl)-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O2/c1-10-5-6-4-7(9)2-3-8(6)11(12)13/h2-4,10H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQWKACZNNODICN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C(C=CC(=C1)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(5-Bromo-2-nitrophenyl)methyl](methyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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